Cas no 2138353-29-2 (3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one)

• Product Name: 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one
• CAS No: 2138353-29-2
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5750799
• PubChem ID: 165482817
• Update Time: 2025-05-24

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1110407
• 2138353-29-2
• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one

• Inchi： 1S/C10H16N4O/c1-6-9(11)7(2)14(13-6)8-4-3-5-12-10(8)15/h8H,3-5,11H2,1-2H3,(H,12,15)
• InChI Key： QOASRKPOZZCHDS-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1)N1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one: Recent Advances and Applications

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one, commonly referred to by its CAS number 2138353-29-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidinone ring with a substituted pyrazole moiety. The presence of amino and methyl groups on the pyrazole ring introduces intriguing electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve higher yields and purity. Recent advancements in catalytic methods have enabled the development of more efficient pathways for its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These improvements are crucial for scaling up production to meet the growing demand in both academic and industrial settings.

In terms of pharmacological properties, 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)piperidin-2-one has shown promising activity in several biological assays. Studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For example, research published in 2023 highlighted its ability to inhibit pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity, which is a favorable attribute for drug development.

The structural versatility of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-y)piperidinone makes it an attractive candidate for further functionalization. Chemists have explored various substitution patterns on both the pyrazole and piperidone rings to enhance bioavailability and target specificity. For instance, the introduction of hydroxyl or alkoxy groups has been shown to improve solubility and permeability, which are critical factors for drug delivery.

In addition to its pharmacological applications, CAS 2138353-29-2 has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalysis. Recent studies have demonstrated its effectiveness in promoting enantioselective reactions, which are highly sought after in the synthesis of chiral compounds.

The continued exploration of 3-(4-amino-3,5-dimethyl-)piperidinone's properties underscores its importance as a versatile building block in organic synthesis. Its unique combination of reactivity and stability makes it a valuable tool for researchers across multiple disciplines. As ongoing studies uncover new applications and mechanisms of action, this compound is poised to play an increasingly significant role in both academic research and industrial development.